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Compound of Interest

Compound Name: tert-Butyl propylcarbamate

CAS No.: 105678-25-9

Cat. No.: B022193

Get Quote

Abstract: This technical guide provides a comprehensive overview of N-Boc-propylamine (tert-

butyl N-propylcarbamate), a key building block in modern organic and medicinal chemistry.

Despite some ambiguity in its designated CAS number, with the user-provided 55723-06-7 not

being widely cited, this document focuses on the well-established chemical entity tert-butyl N-

propylcarbamate. We will delve into its physicochemical properties, detail a robust and

validated protocol for its synthesis, explore its characteristic reactivity with a focus on the

mechanism of the essential Boc-deprotection reaction, and survey its applications in the

synthesis of complex molecules, particularly within the realm of drug discovery. This guide is

intended for researchers, chemists, and professionals in drug development who require a

practical and scientifically grounded understanding of this versatile reagent.

Introduction and Compound Identification
N-Boc-propylamine, systematically named tert-butyl N-propylcarbamate, is an aliphatic

carbamate that serves a critical function in multi-step organic synthesis. Its structure consists of

a propylamino group whose nucleophilicity and reactivity are temporarily masked by a tert-
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butyloxycarbonyl (Boc) protecting group. This strategic protection allows for chemical

transformations to be performed on other parts of a molecule without unintended reactions

involving the amine.

The Boc group is renowned for its stability under a wide range of conditions, including basic,

nucleophilic, and reductive environments, yet it can be removed cleanly and efficiently under

acidic conditions.[1][2] This "orthogonal" stability makes N-Boc-propylamine an invaluable

synthon for introducing a propylamine moiety into complex molecular architectures, a common

structural motif in pharmaceuticals and agrochemicals.[3][4]

A Note on the CAS Number: The CAS number 55723-06-7 provided for this topic is not

consistently linked to tert-butyl N-propylcarbamate in major chemical databases. Searches for

this specific CAS number did not yield a definitive corresponding structure. This guide will

proceed by focusing on the chemical properties and synthesis of the unambiguously named

tert-butyl N-propylcarbamate. Researchers are advised to verify the CAS number associated

with their specific commercial or synthesized material.

Physicochemical and Spectroscopic Properties
The physical and spectral properties of N-Boc-propylamine are crucial for its handling, reaction

monitoring, and characterization. Below is a summary of its key characteristics, derived from

calculations and data from analogous compounds.

Table 1: Physicochemical Properties of tert-butyl N-propylcarbamate
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Property Value Source/Method

IUPAC Name tert-butyl N-propylcarbamate ---

Molecular Formula C₈H₁₇NO₂ (Calculated)

Molecular Weight 159.23 g/mol (Calculated)

Appearance
Colorless to pale yellow oil or

low-melting solid
(Analog Est.)

Boiling Point ~190-210 °C (estimated) (Analog Est.)

Density ~0.95 g/mL (estimated) (Analog Est.)

Solubility

Soluble in most organic

solvents (DCM, THF, EtOAc,

MeOH). Insoluble in water.[5]

(General)

Spectroscopic Profile
Characterization of N-Boc-propylamine is typically achieved through NMR spectroscopy. The

expected chemical shifts are highly predictable.

Table 2: Predicted ¹H and ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)
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¹H NMR
Predicted δ

(ppm)
Multiplicity Integration Assignment

NH ~4.5-5.0 Broad Singlet 1H Carbamate N-H

CH₂ (alpha) ~3.05-3.15 Triplet (t) 2H N-CH₂-CH₂-CH₃

CH₂ (beta) ~1.45-1.55 Sextet 2H N-CH₂-CH₂-CH₃

Boc CH₃ ~1.44 Singlet (s) 9H -C(CH₃)₃

CH₃ (gamma) ~0.90 Triplet (t) 3H N-CH₂-CH₂-CH₃

¹³C NMR
Predicted δ

(ppm)
Assignment

C=O ~156 Carbamate C=O

Quaternary C ~79 -C(CH₃)₃

CH₂ (alpha) ~43 N-CH₂-CH₂-CH₃

Boc CH₃ ~28.5 -C(CH₃)₃

CH₂ (beta) ~23 N-CH₂-CH₂-CH₃

CH₃ (gamma) ~11 N-CH₂-CH₂-CH₃

Note: Predicted values are based on data for similar structures and general principles of NMR

spectroscopy.[6][7][8][9] Actual shifts may vary based on solvent and concentration.

Synthesis of N-Boc-propylamine
The most direct and widely used method for preparing N-Boc-propylamine is the reaction of n-

propylamine with di-tert-butyl dicarbonate (Boc₂O). This reaction is typically performed under

basic or neutral conditions and is known for its high efficiency and clean conversion.

Causality in Protocol Design
The choice of reagents and conditions is critical for maximizing yield and purity.
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Reagent: Di-tert-butyl dicarbonate (Boc₂O) is the electrophile of choice. It is a stable solid

that is easy to handle, and its byproducts (tert-butanol and CO₂) are volatile and easily

removed.

Solvent: A non-protic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) is ideal

as it readily dissolves both the amine and Boc₂O without participating in the reaction.

Stoichiometry: A slight excess of the amine can be used to ensure complete consumption of

the more expensive Boc₂O, but a 1:1 stoichiometry is often sufficient. If a base like

triethylamine (TEA) is used, it acts as a scavenger for any acidic impurities and can catalyze

the reaction.

Temperature: The reaction is exothermic. Performing the addition of Boc₂O at 0 °C helps to

control the reaction rate and prevent potential side reactions, such as the formation of di-

acylated products. The reaction is then allowed to warm to room temperature to ensure

completion.

Detailed Experimental Protocol
Materials:

n-Propylamine

Di-tert-butyl dicarbonate (Boc₂O)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask equipped with a magnetic stir bar, add n-propylamine (1.0

equivalent).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of

approximately 0.5 M.

Cool the solution to 0 °C in an ice bath.

In a separate flask, dissolve di-tert-butyl dicarbonate (1.05 equivalents) in a minimal amount

of DCM.

Add the Boc₂O solution dropwise to the stirred, cooled amine solution over 30 minutes.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Stir the reaction for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography

(TLC) until the starting amine is consumed.

Upon completion, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2 x volume of

organic layer) and then with brine (1 x volume).

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

The product is often of high purity, but can be further purified by silica gel column

chromatography if necessary, using a gradient of ethyl acetate in hexanes.
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Preparation

Reaction

Work-up & Purification

Dissolve n-Propylamine
in DCM

Cool to 0 °C

Add Boc₂O solution
dropwise at 0 °C

Prepare Boc₂O
in DCM

Warm to RT
Stir for 2-4h

Wash with aq. NaHCO₃

Wash with Brine

Dry over MgSO₄

Filter & Concentrate

Purify (Chromatography)
if necessary

Final Product

N-Boc-propylamine
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Caption: Acid-catalyzed deprotection mechanism of N-Boc-propylamine.

Standard Deprotection Protocol
Reagents:

Trifluoroacetic Acid (TFA) or 4M HCl in Dioxane

Dichloromethane (DCM)

Procedure:

Dissolve the N-Boc-propylamine (1.0 eq) in DCM (approx. 0.1-0.2 M).

Add TFA (5-10 equivalents) or an equal volume of 4M HCl in dioxane.
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Stir the solution at room temperature for 1-2 hours.

Monitor the reaction by TLC.

Upon completion, remove the solvent and excess acid under reduced pressure. The

resulting product is the ammonium salt of propylamine.

Applications in Research and Drug Development
N-Boc-propylamine serves as a key intermediate for introducing the n-propylamine side chain,

a common feature in many biologically active compounds. [4][10]This moiety can influence a

molecule's lipophilicity, basicity, and ability to form hydrogen bonds, all of which are critical for

drug-receptor interactions.

As a Building Block: In complex syntheses, N-Boc-propylamine can be deprotonated at the

nitrogen and then reacted with various electrophiles, or its deprotected form can be used in

nucleophilic substitution or reductive amination reactions.

Pharmaceutical Intermediates: The propylamine fragment is found in various classes of

therapeutic agents. Boc-protected diamines and related structures are crucial in the

synthesis of kinase inhibitors, GPCR ligands, and other drug candidates. [11]For instance,

related N-Boc protected diamines are used as linkers to connect different pharmacophoric

elements in a single molecule. [11]While specific blockbuster drugs may not use this exact

starting material, the strategy of employing such protected fragments is fundamental in the

synthesis of compounds like Cariprazine, where carbamate-protected amines are key

intermediates. [12]

Safety and Handling
As a laboratory chemical, N-Boc-propylamine requires careful handling. While a specific safety

data sheet (SDS) was not available for this exact compound, data from analogous N-Boc

protected amines suggest the following precautions. [5][13]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).
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Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid

inhalation of vapors or direct contact with skin and eyes. [14]In case of contact, flush the

affected area with copious amounts of water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from strong acids and oxidizing agents. Refrigeration (2-8 °C) is often recommended for

long-term storage to ensure stability. * Disposal: Dispose of chemical waste in accordance

with local, state, and federal regulations.

Disclaimer: This information is for guidance only. Always consult the material-specific Safety

Data Sheet (SDS) provided by the supplier before handling any chemical.

Conclusion
N-Boc-propylamine (tert-butyl N-propylcarbamate) is a foundational reagent in organic

synthesis, offering a reliable method for introducing a protected propylamine group. Its

straightforward synthesis, predictable reactivity, and the robust nature of the Boc protecting

group ensure its continued importance in the construction of complex molecules for

pharmaceutical and materials science applications. Understanding the principles behind its

synthesis and deprotection, as outlined in this guide, empowers researchers to effectively

utilize this versatile building block in their synthetic endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.masterorganicchemistry.com/reaction-guide/amine-protection-and-deprotection/
https://patents.google.com/patent/CN1785514A/en
https://patents.google.com/patent/CN1785514A/en
https://patents.google.com/patent/CN101565397B/en
https://patents.google.com/patent/CN101565397B/en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.researchgate.net/post/Why_I_am_not_getting_the_peak_of_t-butyl_group_tert-butyl_protected_amino_group_in_1H_NMR_of_my_porphyrin_compound
https://www.utsouthwestern.edu/research/core-facilities/nmrcf/assets/common-lab-solvents-as-trace-impurities.pdf
https://www.chemicalbook.com/SpectrumEN_592-35-8_13CNMR.htm
https://www.rsc.org/suppdata/d0/nj/d0nj02798g/d0nj02798g1.pdf
https://eureka.patsnap.com/patent-CN103204801A
https://www.chemicalbook.com/SpectrumEN_4248-19-5_13CNMR.htm
https://patentimages.storage.googleapis.com/02/4e/07/39fdfcd22c1211/US9718795.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11309987
https://pubchem.ncbi.nlm.nih.gov/compound/11309987
https://www.combi-blocks.com/msds/AM-2638.pdf
https://www.benchchem.com/product/b022193/docs#an-in-depth-technical-guide-to-n-boc-propylamine-synthesis-reactivity-and-applications
https://www.benchchem.com/product/b022193/docs#an-in-depth-technical-guide-to-n-boc-propylamine-synthesis-reactivity-and-applications
https://www.benchchem.com/product/b022193/docs#an-in-depth-technical-guide-to-n-boc-propylamine-synthesis-reactivity-and-applications
https://www.benchchem.com/product/b022193/docs#an-in-depth-technical-guide-to-n-boc-propylamine-synthesis-reactivity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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